Standard Substances
Standard Reagents are essential tools for accurate and reliable chemical analysis, research, and quality control processes. These reagents are typically pure or highly purified substances with well-defined properties that are used as a reference point in laboratory procedures. They play a crucial role in calibrating analytical instruments, validating methods, and ensuring consistency across different experiments. Standard reagents can be classified into various categories based on their application, such as biochemical standards, organic standards, and inorganic standards. Each category serves specific purposes, providing researchers with the precise tools necessary for their work. These reagents are supplied in a variety of forms, including solid powders, liquids, and solutions, to meet different experimental requirements. Their purity levels range from 98% up to analytical grade or higher, ensuring minimal impurities that could affect results. In summary, standard reagents are indispensable in maintaining high standards of accuracy and reliability in chemical analysis and research.
Standard reagents are critical components for precise and reliable chemical analysis, research, and quality control procedures. They consist of pure or highly purified substances with well-defined properties used as reference points in laboratory experiments. These reagents ensure accurate measurements by calibrating analytical instruments and validating methods. Classified into categories such as biochemical, organic, and inorganic standards, they are available in various forms like powders, liquids, and solutions, suitable for different applications. High purity levels (98% to analytical grade) guarantee minimal impurities affecting results, making them essential tools in maintaining high analytical standards.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Harmine hydrochloride | 343-27-1 | C13H13ClN2O |
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Jatrorrhizine | 3621-38-3 | C20H20NO4 |
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Puerarin | 3681-99-0 | C21H20O9 |
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Streptomycin sulfate | 3810-74-0 | C42H84N14O36S3 |
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Coptisine chloride | 6020-18-4 | C19H14ClNO4 |
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Sophocarpine monohydrate | 145572-44-7 | C15H22N2O |
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Palmatine Chloride | 171869-95-7 | C21H24ClNO5 |
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Ammonium glycyrrhizinate | 53956-04-0 | C42H65NO16 |
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Tulobuterol hydrochloride | 56776-01-3 | C12H19Cl2NO |
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Schisantherin A | 58546-56-8 | C30H32O9 |
Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Recommended suppliers
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Amadis Chemical Company LimitedFactory Trade Brand reagentsCompany nature: Private enterprises
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Shandong Feiyang Chemical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
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Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
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Shanghai Bent Chemical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
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Changzhou Guanjia Chemical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
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